Cas no 1805196-40-0 (2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde)
2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde
-
- Inchi: 1S/C8H5ClF2INO/c9-1-6-7(8(10)11)4(3-14)5(12)2-13-6/h2-3,8H,1H2
- InChI Key: BIIXKRGLKFWLKR-UHFFFAOYSA-N
- SMILES: IC1=CN=C(CCl)C(C(F)F)=C1C=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 2
- Topological Polar Surface Area: 30
2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029022138-250mg |
2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde |
1805196-40-0 | 95% | 250mg |
$970.20 | 2022-04-01 | |
| Alichem | A029022138-500mg |
2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde |
1805196-40-0 | 95% | 500mg |
$1,769.25 | 2022-04-01 | |
| Alichem | A029022138-1g |
2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde |
1805196-40-0 | 95% | 1g |
$2,952.90 | 2022-04-01 |
2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde
Recent Advances in the Study of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde (CAS: 1805196-40-0)
2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde (CAS: 1805196-40-0) is a highly specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated pyridine core and reactive aldehyde group, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for infectious diseases and cancer.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key building block in the synthesis of potent kinase inhibitors. The researchers demonstrated that the chloro and difluoromethyl groups at the 2- and 3-positions, respectively, significantly enhance the electrophilic reactivity of the pyridine ring, facilitating nucleophilic substitution reactions. This property makes the compound particularly valuable for constructing complex heterocyclic scaffolds with high selectivity and yield.
In another groundbreaking study, scientists utilized 2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde to develop a new class of antimicrobial agents. The iodine atom at the 5-position was found to play a critical role in modulating the compound's binding affinity to bacterial enzymes, as reported in Bioorganic & Medicinal Chemistry Letters. The study revealed that derivatives of this compound exhibited remarkable activity against drug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells.
Further investigations into the compound's mechanism of action have been conducted using advanced computational techniques. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into the electronic properties and steric interactions of the molecule, which are crucial for its reactivity and biological activity. These computational studies, combined with experimental data, have paved the way for the rational design of next-generation pharmaceuticals based on this scaffold.
The synthesis and scale-up of 2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde have also been optimized in recent years. A 2024 patent application disclosed a novel catalytic process that improves the yield and purity of the compound while reducing the environmental impact of its production. This advancement is expected to facilitate its broader adoption in industrial and academic research settings.
In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde (CAS: 1805196-40-0) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and reactivity profile continue to inspire innovative research, positioning it as a valuable tool for the development of new therapeutic agents. Future studies are likely to explore its potential in other areas, such as agrochemicals and materials science, further expanding its impact across multiple disciplines.
1805196-40-0 (2-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-4-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)